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Compound of Interest

Compound Name: ATX-1905

Cat. No.: B15573063

An In-depth Technical Guide to ATX-1905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
and biological context of ATX-1905, a novel potent ligand for Autotaxin (ATX). ATX-1905 is
utilized as a positron emission tomography (PET) tracer, demonstrating significant potential in
the research of conditions such as idiopathic pulmonary fibrosis (IPF) due to its high binding
specificity for ATX.[1]

Chemical Structure and Properties

ATX-1905 is a complex molecule with the IUPAC name 2-((2-ethyl-6-(4-(2-(4-(2-fluoroethyl-
1,1,2,2-d4)piperazin-1-yl)-2-oxoethyl)piperazin-1-yl)imidazo[1,2-a]pyridin-3-yl)(methyl)amino)-4-
(4-fluorophenyl)thiazole-5-carbonitrile.[2] Its key chemical and physical properties are
summarized in the table below.
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Property Value Reference
Chemical Formula C32H33D4F2N90S [2]
Molecular Weight 637.79 g/mol [2]
Exact Mass 637.3061 [2]

Elemental Analysis

C: 60.26%; H: 6.48%; F:
5.96%; N: 19.77%:; O: 2.51%; [2]

S: 5.03%
Appearance Solid powder [3]
Solubility To be determined [2]
Short term (days to weeks): O -
Storage Conditions 4 °C; Long term (months to [2]

years): -20 °C

Biological Activity and Mechanism of Action

ATX-1905 is a potent ligand for Autotaxin (ATX), a secreted enzyme that plays a crucial role in
the production of lysophosphatidic acid (LPA).[4][5] ATX hydrolyzes lysophosphatidylcholine

(LPC) to generate LPA, a signaling molecule that interacts with at least six G-protein coupled
receptors (LPAR1-6).[4][6][7] This signaling pathway, known as the ATX-LPA axis, is implicated

in a variety of physiological and pathological processes, including cell proliferation, migration,

survival, embryonic development, wound healing, and inflammation.[4][7]

In various disease states, including cancer and fibrosis, the expression of ATX is often

upregulated.[4][8] As a PET tracer, ATX-1905 allows for the non-invasive imaging and

quantification of ATX expression levels in vivo. This is particularly relevant in the study of

idiopathic pulmonary fibrosis, where lung ATX expression is elevated.[1]

The following diagram illustrates the central role of Autotaxin in the synthesis of LPA and the

subsequent downstream signaling cascade.
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ATX-LPA Signaling Pathway
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A diagram of the ATX-LPA signaling pathway.
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Experimental Protocols

While a detailed, publicly available experimental protocol specifically for ATX-1905 is not
available, a general workflow for its use as a PET tracer can be outlined based on standard
procedures for PET/CT imaging in oncology and other research areas.[9]

The following diagram represents a typical experimental workflow for utilizing a PET tracer like
ATX-1905 in a preclinical or clinical research setting.
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Generalized PET Imaging Workflow with ATX-1905
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A generalized workflow for PET imaging experiments.

Key Steps in the Protocol:

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b15573063?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15573063?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Radiolabeling: ATX-1905 is first labeled with a positron-emitting radionuclide, such as
Fluorine-18 (18F), to create the radiotracer.

e Subject Preparation: The subject (animal model or human patient) is prepared for the scan,
which may involve fasting to reduce background signal and anesthesia for preclinical
imaging to prevent movement artifacts.

o Tracer Administration: The radiolabeled ATX-1905 is administered intravenously.

o Uptake Phase: A specific period is allowed for the tracer to circulate and accumulate in
tissues with high ATX expression.

o PET/CT Imaging: The subject is placed in a PET/CT scanner to acquire images. The CT
scan provides anatomical information for localization and attenuation correction of the PET
data.

e Image Reconstruction and Analysis: The acquired data is reconstructed to generate images
of tracer distribution. Regions of interest (ROIs) are drawn on the images to quantify the
tracer uptake, often expressed as the Standardized Uptake Value (SUV).

Summary and Future Directions

ATX-1905 is a valuable research tool for investigating the role of the ATX-LPA signaling
pathway in health and disease. Its application as a PET tracer offers a non-invasive method to
assess ATX expression, which can aid in the diagnosis, staging, and monitoring of therapeutic
responses in various pathologies, including idiopathic pulmonary fibrosis. Further research is
needed to fully characterize its pharmacokinetic and pharmacodynamic properties and to
establish standardized protocols for its clinical use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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